Cas no 2229598-42-7 (3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}-3-methylbutan-1-amine)

• Product Name: 3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}-3-methylbutan-1-amine
• CAS No: 2229598-42-7
• MF: C₁₁H₁₅ClN₄
• MW: 238.716600656509
• CID: 6255249
• PubChem ID: 165718116
• Update Time: 2025-05-27

3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}-3-methylbutan-1-amine
• 2229598-42-7
• EN300-1992790
• 3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3-methylbutan-1-amine

• Inchi： 1S/C11H15ClN4/c1-11(2,3-4-13)7-5-14-10-8(7)9(12)15-6-16-10/h5-6H,3-4,13H2,1-2H3,(H,14,15,16)
• InChI Key： WURAXHWNNFJBJH-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)NC=C2C(C)(C)CCN

Computed Properties

• Exact Mass: 238.0985242g/mol
• Monoisotopic Mass: 238.0985242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.6Ų

Additional information on 3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}-3-methylbutan-1-amine

Comprehensive Overview of 3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3-methylbutan-1-amine (CAS No. 2229598-42-7)

The compound 3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3-methylbutan-1-amine (CAS No. 2229598-42-7) is a specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule, characterized by its unique pyrrolo[2,3-d]pyrimidine core, is a subject of ongoing research due to its potential applications in targeted therapies. The presence of the 4-chloro substituent and the 3-methylbutan-1-amine side chain enhances its bioactivity, making it a promising candidate for further investigation.

In recent years, the demand for small-molecule inhibitors and kinase-targeted compounds has surged, driven by advancements in precision medicine. Researchers are particularly interested in molecules like 3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3-methylbutan-1-amine due to their potential to modulate specific signaling pathways. The compound's structural features align with the growing focus on heterocyclic scaffolds in drug design, which are known for their versatility and ability to interact with biological targets.

The synthesis and characterization of CAS No. 2229598-42-7 involve sophisticated organic chemistry techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution. These methods are critical for achieving high purity and yield, which are essential for preclinical studies. The compound's physicochemical properties, such as solubility and stability, are also key factors in its development as a potential therapeutic agent.

One of the most frequently searched topics related to this compound is its potential role in cancer research. Given the increasing prevalence of oncology-focused drug development, molecules with pyrrolo[2,3-d]pyrimidine motifs are often explored for their antiproliferative effects. Researchers are investigating whether 3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3-methylbutan-1-amine can inhibit specific kinases involved in tumor growth, a hot topic in the scientific community.

Another area of interest is the compound's potential application in neurodegenerative diseases. With the rise in global attention to conditions like Alzheimer's and Parkinson's, there is a growing need for novel compounds that can target protein kinases or neuroinflammatory pathways. The structural complexity of CAS No. 2229598-42-7 makes it a candidate for such studies, though further validation is required.

From a commercial perspective, the compound is often listed in catalogs of specialized pharmaceutical intermediates and research chemicals. Suppliers emphasize its high purity and suitability for high-throughput screening (HTS) assays, which are widely used in drug discovery. The compound's molecular weight and logP value are also frequently highlighted, as these parameters are critical for assessing its drug-likeness.

In summary, 3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3-methylbutan-1-amine (CAS No. 2229598-42-7) represents a fascinating area of research with broad implications for medicine and biotechnology. Its unique structure and potential bioactivity make it a valuable subject for both academic and industrial research, aligning with current trends in personalized medicine and targeted drug development.